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Compound of Interest

Triethy benzyl ammonium
Compound Name:

tribromide

Cat. No.: B12408262

An In-depth Technical Guide to the Safe Handling of Triethylbenzylammonium Tribromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for
triethylbenzylammonium tribromide (TEBABTrs), a quaternary ammonium salt used in various
chemical syntheses. Due to the limited availability of data for triethylbenzylammonium
tribromide, information from closely related compounds such as benzyltriethylammonium
bromide and benzyltriethylammonium chloride has been included to provide a more complete
safety profile.

Chemical and Physical Properties

Triethylbenzylammonium tribromide is a solid, and like similar quaternary ammonium salts, it is
hygroscopic.[1][2] Proper storage in a dry, well-ventilated place is crucial.[1][3]
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Property Data Source(s)

Chemical Formula C13H22BrN [2][4]

Molecular Weight 272.22 g/mol [2][5]
Off-white to white

Appearance _ [11[2][4]1[6]
powder/crystalline powder

Melting Point 193-195 °C (decomposes) [2][6]

Solubility Soluble in water [1][2]16]

Storage Condition

Room temperature, sealed in a

dry place

[2]

Sensitivity

Hygroscopic

[1](2]

Hazard Identification and Classification

Triethylbenzylammonium tribromide is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[1][7][8]

GHS Hazard Classification:

o Skin Irritation: Category 2[7][8]

o Eye Irritation: Category 2A/2[1][7][8]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[7][8]

Hazard Statements:

e H315: Causes skin irritation[1][7][8]

o H319: Causes serious eye irritation[1][7][8]

o H335: May cause respiratory irritation[1][7][8]

Signal Word: Warning[7][8]
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Hazard Pictogram:

walt text

Handling and Storage Precautions

Safe handling and storage are paramount to minimize exposure and risk.

Safe Handling

e Handle in a well-ventilated place, preferably under a chemical fume hood.[3][9][10]
e Avoid breathing dust, fumes, gas, mist, or vapors.[1][7][8]
» Avoid contact with skin and eyes.[3][9]

o Wear suitable personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat.[1][3][9]

e Wash hands and any exposed skin thoroughly after handling.[1][7]
e Use non-sparking tools and prevent the build-up of electrostatic charge.[3]

» Do not eat, drink, or smoke in the laboratory.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][9]
o Keep away from incompatible materials such as strong oxidizing agents.[1][11]

o Store locked up.[7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with this compound.
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Equipment

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]3]

Hand Protection

Chemical-impermeable gloves
that have been inspected prior

to use.

[3]

Skin and Body

Wear appropriate protective
gloves and clothing to prevent
skin exposure. A lab coat is

recommended.

[1]9]

Respiratory

A NIOSH/MSHA or European
Standard EN 136 approved
respirator is required if
exposure limits are exceeded

or when dust is generated.

(110711

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always show the Safety

Data Sheet to the attending physician.[7]
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Exposure Route First Aid Protocol Source(s)

Remove the person to fresh air
and keep them comfortable for
Inhalation breathing. If feeling unwell, call
a POISON CENTER or doctor.

[1](7]

Take off immediately all
contaminated clothing. Wash
_ the skin with plenty of soap
Skin Contact o
and water. If skin irritation

occurs, get medical advice.[1]

[3]7]

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

Eye Contact ) o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice.[1][3][7]

Rinse mouth with water. Do
NOT induce vomiting.
Immediately call a POISON
CENTER or doctor.[3][9] Never

give anything by mouth to an

Ingestion

unconscious person.[3]

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Evacuate personnel to a safe area.[3] Use personal protective
equipment.[3][8] Avoid breathing dust and prevent contact with the substance.[8]

¢ Environmental Precautions: Prevent the product from entering drains.[3][8][10]
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o Containment and Cleaning: Use a shovel to put the material into a convenient waste
disposal container.[9] Sweep up and shovel, keeping the material in suitable, closed
containers for disposal.[8] Avoid generating dust.[7][8] Clean the affected area thoroughly.[7]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[3][10]

o Specific Hazards: The material is combustible.[7] In a fire, hazardous combustion gases or
vapors may be produced.[7] Vapors are heavier than air and may spread along floors.[7]
Forms explosive mixtures with air on intense heating.[7]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Toxicological and Ecological Information

» Toxicology: The chemical, physical, and toxicological properties have not been thoroughly
investigated.[7] It is known to be an irritant to the skin, eyes, and respiratory system.[1][2][7]
For the related compound benzyltriethylammonium chloride, the acute oral toxicity (LD50) in
rats is 2219 mg/kg.[12] Quaternary ammonium compounds can have cholinergic effects.[13]

o Ecotoxicity: Data for triethylbenzylammonium tribromide is not readily available. Do not let
the product enter drains or the environment.[3][8]

Experimental Protocols & Signhaling Pathways

Detailed experimental protocols for the handling of triethylbenzylammonium tribromide beyond
standard laboratory safety procedures are not available in the public domain. Similarly, specific
signaling pathways related to its toxicity have not been elucidated in the available literature.
The toxicological information is primarily based on its irritant properties and data from
analogous compounds.

Visualized Workflows

The following diagrams illustrate the logical workflows for handling and emergency procedures.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.oxfordlabfinechem.com/msds/BENZYL%20TRIETHYL%20AMMONIUM%20CHLORIDE.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3614/Benzyltriethylammonium-Chloride-146552MilliporeSigma-1-15-2020.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3614/Benzyltriethylammonium-Chloride-146552MilliporeSigma-1-15-2020.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://www.targetmol.com/attachment/sds/326574267510554726/TYD-01825
https://www.tcichemicals.com/BE/en/sds/T0512_EU_6N.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://www.targetmol.com/attachment/sds/326574267510554726/TYD-01825
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14291~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:50:01~~Benzyl%20triethylammonium%20bromide~~
https://www.chembk.com/en/chem/Triethylbenzylammonium%20bromide
https://www.sigmaaldrich.com/JP/en/sds/aldrich/146552?userType=undefined
https://www.spectrumchemical.com/media/sds/B1083_MSDS.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox057.pdf
https://www.targetmol.com/attachment/sds/326574267510554726/TYD-01825
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3614/Benzyltriethylammonium-Chloride-146552MilliporeSigma-1-15-2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Handling Triethylbenzylammonium Tribromide

Preparation
Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
(Work in a Ventilated Fume HoocD

Handling

(Weigh the Solid Compoun(D
(Transfer to Reaction VesseD

Cleanup

(Decontaminate Glassware)
(Dispose of Waste Properla
(Wash Hands Thoroughla

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b12408262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Workflow for Exposure

Exposure Occurs

Skin Contact Eye Contact

Inhalation
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Caption: Emergency First Aid Procedures.
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Accidental Spill Response Workflow

Spill Detected

(Don Appropriate PPE)
(Ensure Adequate VentiIatiorD

Contain Spill
(Prevent entry to drains)

Collect with Shovel
(Avoid creating dust)
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for Disposal

Clean Spill Area

Click to download full resolution via product page

Caption: Workflow for Accidental Spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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